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Furofenac-d3 Technical Data

The table below summarizes the core technical information available for Furofenac-d3 from chemical

suppliers:

Property Specification

Chemical Name Furofenac-d3 [1] [2]

CAS Number 1794754-03-2 [1] [2]

Molecular
Formula

C₁₂H₁₁D₃O₃ [1] [2]

Molecular
Weight

209.26 g/mol [1] [2]

Appearance Off-White Solid [2]

Storage 2-8°C (Refrigerator) [1] [2]

Primary
Application

Deuterium-labeled Furofenac; used as a tracer and internal standard for
quantitative analysis (LC-MS, GC-MS, NMR) [1]

Purity For research use only. Not for human use. Purity available from supplier's
Certificate of Analysis (CoA) [1]
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Analytical Workflow for Deuterated Standards

While a specific protocol for Furofenac-d3 is not available, it is typically used as an internal standard (IS)

in bioanalytical methods. The following diagram illustrates the general workflow for using a deuterated

internal standard like Furofenac-d3 in quantitative LC-MS analysis, which is a common and critical

application.
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Start: Sample Preparation

1. Add Furofenac-d3 IS
to sample and calibrators

2. Extract analyte
and IS from matrix

(e.g., protein precipitation)

Key Advantage of Deuterated IS:
Corrects for losses during sample

preparation and MS signal variation

3. Chromatographic
Separation (HPLC/UPLC)

4. Mass Spectrometric (MS) Detection
Monitor specific mass transitions

for analyte and Furofenac-d3

5. Calculate peak area ratio
(Analyte / Furofenac-d3 IS)

6. Generate calibration curve
from calibrators and determine
unknown sample concentration

End: Quantitative Result

Click to download full resolution via product page

This workflow highlights the role of Furofenac-d3 in compensating for procedural errors and ion

suppression/enhancement effects in the mass spectrometer, leading to more accurate and reliable
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quantification of the target analyte [1].

Comparison to Related Analytical Methods

The search yielded detailed analytical methods for related drugs like diclofenac. While not directly

applicable to Furofenac-d3, these methods demonstrate the rigorous validation parameters (specificity,

linearity, accuracy, precision) required for pharmaceutical analysis, which would also be essential when

developing an assay using Furofenac-d3 [3] [4].

Suggestions for Further Research

To obtain the detailed protocols and data you require, consider the following steps:

Contact Suppliers Directly: Reach out to the technical support teams of suppliers like

MedChemExpress (MCE) or PharmAffiliates. They can often provide a Certificate of Analysis
(CoA), MSDS, and sometimes application notes or cited references [1] [2].

Search Scientific Literature: Conduct a targeted search on platforms like SciFinderⁿ or Reaxys
using the CAS number (1794754-03-2) as a key query. This may lead to primary research articles

where Furofenac-d3 has been used.
Explore General Principles: Familiarize yourself with general guidelines for validating bioanalytical

methods, such as the ICH (International Council for Harmonisation) guidelines, which are
referenced in the analytical literature for unlabeled drugs [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b12899225#furofenac-d3-analytical-

standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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